Cas no 2228621-58-5 (5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid)
5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid
- 2228621-58-5
- EN300-1861235
-
- Inchi: 1S/C17H14N2O2/c1-19-16(15(11-18-19)17(20)21)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,1H3,(H,20,21)
- InChI Key: UWHFSJRPQSXULE-UHFFFAOYSA-N
- SMILES: OC(C1C=NN(C)C=1C1C=CC(C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 278.105527694g/mol
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.1Ų
5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1861235-1g |
2228621-58-5 | 1g |
$914.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-5g |
2228621-58-5 | 5g |
$2650.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-10g |
2228621-58-5 | 10g |
$3929.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-0.05g |
2228621-58-5 | 0.05g |
$768.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-0.1g |
2228621-58-5 | 0.1g |
$804.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-0.25g |
2228621-58-5 | 0.25g |
$840.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-0.5g |
2228621-58-5 | 0.5g |
$877.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-1.0g |
2228621-58-5 | 1g |
$1070.0 | 2023-06-01 | |||
| Enamine | EN300-1861235-2.5g |
2228621-58-5 | 2.5g |
$1791.0 | 2023-09-18 | |||
| Enamine | EN300-1861235-5.0g |
2228621-58-5 | 5g |
$3105.0 | 2023-06-01 |
5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid
Introduction to 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228621-58-5)
5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2228621-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a biphenyl moiety, which is known to enhance its binding affinity and stability in biological systems.
The biphenyl substituent at the 4-position of the pyrazole ring introduces a rigid aromatic system, contributing to the compound's overall stability and interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where such modifications can improve pharmacokinetic properties and target specificity. The presence of a methyl group at the 1-position of the pyrazole ring further influences the electronic properties of the molecule, potentially affecting its reactivity and biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies suggest that the 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid scaffold may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has opened up avenues for investigating its potential as an anti-inflammatory agent or a modulator of immune responses.
One of the most intriguing aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that derivatives of pyrazole-containing compounds can exhibit cytotoxic effects against various cancer cell lines. The biphenyl moiety, in particular, has been shown to enhance binding to tumor-specific targets, making it a promising candidate for further development as an anticancer therapeutic. Researchers are currently exploring synthetic strategies to modify this core structure to improve its efficacy and reduce potential side effects.
The pharmacological profile of 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid is also being studied in the context of neurodegenerative diseases. Pyrazole derivatives have shown promise in preclinical models as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with neuroprotective pathways makes it an attractive candidate for further investigation.
In addition to its therapeutic potential, this compound has been investigated for its role in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Researchers are utilizing this compound in high-throughput screening assays to identify new drug candidates and understand complex biological processes.
The synthesis of 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.
Future directions in the study of 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid include exploring its pharmacokinetic properties and developing novel analogs with enhanced bioavailability. Computational studies are being conducted to predict how modifications to the core structure will affect its biological activity. These efforts are part of a broader trend toward rational drug design, where computational tools are used in conjunction with experimental data to guide the development of new therapeutics.
The impact of this compound on pharmaceutical research is significant, as it exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic potential. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is also being explored to accelerate the discovery process. These tools are being used to analyze large datasets and identify promising candidates for further investigation.
In conclusion, 5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228621-58-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its diverse applications in pharmaceutical research underscore its importance as a building block for future drug discovery efforts. As research continues to evolve, this compound will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing new treatments.
2228621-58-5 (5-{[1,1'-biphenyl]-4-yl}-1-methyl-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)